Cas no 115699-74-6 (2-Chloro-N-pyrazin-2-ylacetamide)

2-Chloro-N-pyrazin-2-ylacetamide is a versatile chemical intermediate primarily used in pharmaceutical and agrochemical synthesis. Its pyrazine moiety and reactive chloroacetamide group make it a valuable building block for constructing heterocyclic compounds, particularly in the development of biologically active molecules. The compound exhibits good stability under standard storage conditions and demonstrates compatibility with a range of organic reactions, including nucleophilic substitutions and condensations. Its well-defined structure allows for precise functionalization, enabling researchers to tailor derivatives for specific applications. The product is typically supplied with high purity, ensuring consistent performance in synthetic workflows. Proper handling precautions are advised due to the reactivity of the chloroacetamide group.
2-Chloro-N-pyrazin-2-ylacetamide structure
115699-74-6 structure
Product Name:2-Chloro-N-pyrazin-2-ylacetamide
CAS No:115699-74-6
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD08593435
CID:132540
PubChem ID:14181881
Update Time:2025-11-06

2-Chloro-N-pyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-(pyrazin-2-yl)acetamide
    • acetamide, 2-chloro-N-2-pyrazinyl-
    • 2-chloro-N-2-pyrazinylacetamide(SALTDATA: FREE)
    • 2-Chloro-N-pyrazin-2-ylacetamide
    • Acetamide,2-chloro-N-pyrazinyl- (9CI)
    • DTXSID60557101
    • AKOS003237437
    • 2-chloro-N-2-pyrazinylacetamide
    • 115699-74-6
    • FBVYTVCSQYVRES-UHFFFAOYSA-N
    • 2-Chloro-N-pyrazin-2-yl-acetamide
    • SCHEMBL2289308
    • LS-01184
    • MFCD08593435
    • Z440632240
    • MDL: MFCD08593435
    • Inchi: 1S/C6H6ClN3O/c7-3-6(11)10-5-4-8-1-2-9-5/h1-2,4H,3H2,(H,9,10,11)
    • InChI Key: FBVYTVCSQYVRES-UHFFFAOYSA-N
    • SMILES: ClCC(NC1C=NC=CN=1)=O

Computed Properties

  • Exact Mass: 171.02008
  • Monoisotopic Mass: 171.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 54.9Ų

Experimental Properties

  • PSA: 54.88

2-Chloro-N-pyrazin-2-ylacetamide Pricemore >>

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